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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of methyl 2-(4-
methoxyphenoxy)acetate, a compound of interest in medicinal chemistry and materials

science. While a dedicated CAS number for this specific methyl ester is not readily available in

common chemical databases, this guide synthesizes information from closely related analogs

to present a detailed profile. This includes a proposed two-step synthesis pathway, predicted

physicochemical properties, potential applications in drug discovery, and essential safety and

handling protocols. The information herein is intended to serve as a foundational resource for

researchers exploring the potential of this and similar phenoxyacetate derivatives.

Introduction and Significance
Phenoxyacetic acid and its derivatives are a class of compounds that have garnered significant

attention across various scientific disciplines. Their diverse biological activities have led to their

investigation as potential therapeutic agents, with applications ranging from anticancer to anti-
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inflammatory and antimicrobial treatments.[1] The core structure, featuring a flexible ether

linkage, allows for a wide range of structural modifications to modulate biological activity and

physicochemical properties.

Methyl 2-(4-methoxyphenoxy)acetate, the subject of this guide, incorporates a methoxy

group at the para-position of the phenyl ring. This substitution is a common strategy in

medicinal chemistry to alter a molecule's metabolic stability, solubility, and receptor-binding

affinity. Although specific data for this methyl ester is sparse, its structural similarity to other

biologically active phenoxyacetates suggests its potential as a valuable building block or lead

compound in drug discovery programs.[1]

This guide aims to bridge the information gap by providing a detailed, albeit partially predictive,

technical overview to facilitate further research and development involving this compound.

Physicochemical Properties
Due to the absence of experimental data for methyl 2-(4-methoxyphenoxy)acetate, its

physicochemical properties have been estimated based on data from its ethyl ester analog,

ethyl 2-(4-methoxyphenoxy)acetate (CAS: 18598-23-7), and the parent compound, methyl

phenoxyacetate (CAS: 2065-23-8).[2]
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Property Predicted Value Basis for Prediction

Molecular Formula C₁₀H₁₂O₄ -

Molecular Weight 196.20 g/mol -

Appearance
Colorless to pale yellow liquid

or low-melting solid

Analogy with methyl

phenoxyacetate.[2]

Boiling Point ~250-260 °C

Extrapolation from methyl

phenoxyacetate (243-245 °C)

and considering the added

methoxy group.[2]

Melting Point

Not readily predictable; likely a

low-melting solid or liquid at

room temperature.

Methyl phenoxyacetate is a

liquid at room temperature.[2]

Solubility

Soluble in common organic

solvents (e.g., methanol,

ethanol, dichloromethane,

ethyl acetate). Sparingly

soluble in water.

General solubility of similar

esters.

logP (octanol-water partition

coefficient)
~1.5 - 2.0 Estimated based on analogs.

Synthesis and Characterization
A robust and reliable synthesis of methyl 2-(4-methoxyphenoxy)acetate can be achieved

through a two-step process involving a Williamson ether synthesis followed by a Fischer

esterification. This approach offers high yields and utilizes readily available starting materials.

Proposed Synthesis Workflow
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Step 1: Williamson Ether Synthesis

Step 2: Fischer Esterification

4-Methoxyphenol

2-(4-methoxyphenoxy)acetic acid1. Deprotonation

Sodium Hydroxide

Chloroacetic Acid

2. Nucleophilic Substitution

Methyl 2-(4-methoxyphenoxy)acetate

Methanol

Sulfuric Acid (catalyst) Catalysis

Click to download full resolution via product page

Caption: Proposed two-step synthesis of methyl 2-(4-methoxyphenoxy)acetate.

Detailed Experimental Protocol
Step 1: Synthesis of 2-(4-methoxyphenoxy)acetic acid (Williamson Ether Synthesis)

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 4-methoxyphenol (1.0 eq) in a suitable solvent such as ethanol or N,N-

dimethylformamide (DMF).

Deprotonation: Add a strong base, such as sodium hydroxide (1.1 eq) or potassium

carbonate (1.5 eq), to the solution and stir until the 4-methoxyphenol is fully deprotonated to

form the corresponding phenoxide.

Nucleophilic Substitution: To the resulting solution, add chloroacetic acid (1.1 eq).
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Reaction: Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Workup and Isolation: After completion, cool the reaction mixture to room temperature and

acidify with a dilute solution of hydrochloric acid until a precipitate forms. Filter the solid,

wash with cold water, and dry under vacuum to yield 2-(4-methoxyphenoxy)acetic acid.

Step 2: Synthesis of Methyl 2-(4-methoxyphenoxy)acetate (Fischer Esterification)

Reaction Setup: In a round-bottom flask, suspend the 2-(4-methoxyphenoxy)acetic acid (1.0

eq) obtained from Step 1 in an excess of methanol, which acts as both the solvent and the

reactant.

Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (0.1

eq), to the mixture.

Reaction: Heat the mixture to reflux for 4-6 hours, again monitoring by TLC.

Workup and Purification: Upon completion, cool the reaction and neutralize the excess acid

with a saturated solution of sodium bicarbonate. Extract the product into an organic solvent

like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel to afford pure methyl 2-(4-methoxyphenoxy)acetate.

Spectroscopic Characterization (Predicted)
The structure of the synthesized methyl 2-(4-methoxyphenoxy)acetate can be confirmed by

standard spectroscopic methods. The expected spectral data are as follows:

¹H NMR:

A singlet for the methoxy protons on the phenyl ring (~3.8 ppm).

A singlet for the methyl ester protons (~3.7 ppm).

A singlet for the methylene protons of the acetate group (~4.6 ppm).

Two doublets for the aromatic protons in a para-substituted pattern (~6.8-7.0 ppm).
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¹³C NMR:

Signals for the methoxy and methyl ester carbons (~55-60 ppm).

A signal for the methylene carbon (~65-70 ppm).

Aromatic carbon signals (~114-155 ppm).

A signal for the ester carbonyl carbon (~169 ppm).

IR Spectroscopy:

A strong absorption band for the C=O stretch of the ester at ~1750-1730 cm⁻¹.

C-O stretching bands for the ether and ester linkages.

Aromatic C-H and C=C stretching bands.

Mass Spectrometry:

The molecular ion peak (M⁺) is expected at m/z = 196.

Applications in Research and Drug Development
The phenoxyacetic acid scaffold is a "privileged structure" in medicinal chemistry, appearing in

a variety of biologically active compounds.[1] The introduction of a 4-methoxy group can

favorably influence the pharmacokinetic and pharmacodynamic properties of a molecule.

Potential Therapeutic Areas
Anticancer Activity: Numerous phenoxyacetamide derivatives have been synthesized and

evaluated for their cytotoxic activity against various cancer cell lines.[1] The phenoxy group

can enhance the binding of these compounds to their biological targets.[1]

Anti-inflammatory and Analgesic Effects: Derivatives of phenoxyacetic acid have been

investigated as selective COX-2 inhibitors, a key target in the development of anti-

inflammatory drugs with improved safety profiles.
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Antimicrobial and Antiviral Properties: The phenoxyacetic acid core is also found in

compounds with demonstrated antimicrobial and antiviral activities.

Role as a Synthetic Intermediate
Methyl 2-(4-methoxyphenoxy)acetate can serve as a versatile intermediate for the synthesis

of more complex molecules. The ester functionality can be readily hydrolyzed to the

corresponding carboxylic acid or converted to an amide, providing a handle for further chemical

modifications.

Chemical Modifications Potential Applications

Methyl 2-(4-methoxyphenoxy)acetate

Hydrolysis to Carboxylic Acid

Amidation to Amide Derivatives

Anticancer Agents

Anti-inflammatory Drugs

Antimicrobial Compounds

Click to download full resolution via product page

Caption: Potential derivatization and applications of methyl 2-(4-methoxyphenoxy)acetate.

Safety and Handling
Based on the safety data for related phenoxyacetic acid derivatives, methyl 2-(4-
methoxyphenoxy)acetate should be handled with appropriate precautions.[3][4]

GHS Hazard Classification (Predicted)
Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]

Skin Irritation (Category 2), H315: Causes skin irritation.[2][3]

Eye Irritation (Category 2A), H319: Causes serious eye irritation.[2][3]
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Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System, H335:

May cause respiratory irritation.[2][3]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

Spill and Disposal: In case of a spill, absorb with an inert material and dispose of in

accordance with local, state, and federal regulations.

Conclusion
Methyl 2-(4-methoxyphenoxy)acetate is a compound with significant potential in the fields of

medicinal chemistry and materials science. While a dedicated CAS number and extensive

experimental data are currently lacking, this technical guide provides a solid foundation for its

synthesis, characterization, and potential applications based on the well-established chemistry

of its analogs. It is our hope that this guide will stimulate further research into this and other

promising phenoxyacetate derivatives, ultimately leading to the development of new and

innovative technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. Methyl phenoxyacetate | C9H10O3 | CID 16365 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. sigmaaldrich.com [sigmaaldrich.com]

4. phenoxyacetic acid, 122-59-8 [thegoodscentscompany.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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